2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C27H25N3O4S
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H25N3O4S/c1-18-10-6-8-14-22(18)30-26(33)20(16-19-11-4-3-5-12-19)25(32)29-27(30)35-17-24(31)28-21-13-7-9-15-23(21)34-2/h3-15,33H,16-17H2,1-2H3,(H,28,31)
• InChI Key: ZRPRDALRTSICOD-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC=C1N2C(=C(C(=O)N=C2SCC(=O)NC3=CC=CC=C3OC)CC4=CC=CC=C4)O

Description

2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide is a chemical compound that belongs to the class of sulfanylacetamides. It is a synthetic compound that has been designed to exhibit various biological activities, including antiviral, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide is not fully understood. However, it has been proposed that the compound exerts its antiviral activity by inhibiting the replication of the virus. It is believed to interfere with the viral RNA synthesis and inhibit the activity of the viral protease, which is essential for the maturation of the virus. The antitumor activity of the compound is thought to be due to its ability to induce apoptosis (programmed cell death) in cancer cells. It has been suggested that the compound targets the mitochondria of the cancer cells, leading to the release of cytochrome c and activation of caspases, which are enzymes that play a key role in the apoptotic process.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits the growth of cancer cells and reduces the production of inflammatory cytokines. In vivo studies have demonstrated that the compound has antitumor activity in animal models of cancer and reduces the severity of inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide in lab experiments include its high potency and selectivity towards cancer cells and viruses. It is also relatively easy to synthesize and purify, making it a readily available compound for research purposes. However, the limitations of using the compound include its potential toxicity towards normal cells and its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide. One direction is to further investigate its mechanism of action, particularly its antiviral activity against HIV and HCV. Another direction is to explore its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, the compound could be modified to improve its solubility and reduce its toxicity towards normal cells. Finally, the compound could be tested in clinical trials to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide involves the reaction of 6-hydroxy-5-(2-methylphenyl)-4-oxo-1,4-dihydropyrimidine-2-thiol with 2-(2-methoxyphenyl)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2-[5-benzyl-6-hydroxy-1-(2-methylphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide has been extensively studied for its biological activities. It has been shown to exhibit antiviral activity against human immunodeficiency virus (HIV) and hepatitis C virus (HCV). It has also been found to possess antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, it has been reported to have anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.